Cas no 1142927-03-4 (1-Methyl-1H-1,2,3-triazole-5-carbonitrile)

• Product Name: 1-Methyl-1H-1,2,3-triazole-5-carbonitrile
• CAS No: 1142927-03-4
• MF: C₄H₄N₄
• MW: 108.101359367371
• MDL: MFCD28653945
• CID: 5612104
• PubChem ID: 54453800
• Update Time: 2025-06-08

1-Methyl-1H-1,2,3-triazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methyltriazole-4-carbonitrile
• 1-Methyl-1H-1,2,3-triazole-5-carbonitrile
• SCHEMBL1994926
• EN300-3432116
• DTXSID001269784
• 1142927-03-4
• 1H-1,2,3-Triazole-5-carbonitrile, 1-methyl-

• MDL： MFCD28653945
• Inchi： 1S/C4H4N4/c1-8-4(2-5)3-6-7-8/h3H,1H3
• InChI Key： JMSGEQXROIQYKA-UHFFFAOYSA-N
• SMILES： N1(C)C(C#N)=CN=N1

Computed Properties

• Exact Mass: 108.043596145g/mol
• Monoisotopic Mass: 108.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 266.8±32.0 °C(Predicted)
• pka: -1.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-Methyl-1H-1,2,3-triazole-5-carbonitrile

Introduction to 1-Methyl-1H-1,2,3-triazole-5-carbonitrile (CAS No. 1142927-03-4)

1-Methyl-1H-1,2,3-triazole-5-carbonitrile, identified by the chemical abstracts service number CAS No. 1142927-03-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a family of molecules known for their diverse biological activities and utility in drug development. The structural framework of 1-Methyl-1H-1,2,3-triazole-5-carbonitrile consists of a six-membered aromatic ring containing three nitrogen atoms, with a methyl group attached at the 1-position and a nitrile group at the 5-position. This unique arrangement imparts distinct electronic and steric properties that make it a valuable scaffold for designing novel therapeutic agents.

The nitrile group in the molecular structure of 1-Methyl-1H-1,2,3-triazole-5-carbonitrile plays a pivotal role in its reactivity and potential biological function. Nitriles are well-known for their ability to participate in various chemical transformations, including hydrolysis to carboxylic acids or reduction to primary amines, which can be exploited in synthetic chemistry to modify or functionalize the molecule further. Additionally, the presence of multiple nitrogen atoms in the triazole ring enhances its hydrogen bonding capabilities, making it an attractive moiety for interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the triazole moiety exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The methyl group at the 1-position of 1-Methyl-1H-1,2,3-triazole-5-carbonitrile contributes to steric hindrance and can influence the compound's binding affinity to target proteins. This feature is particularly important in drug design, as it allows for fine-tuning of molecular interactions to optimize efficacy and selectivity.

One of the most compelling aspects of 1-Methyl-1H-1,2,3-triazole-5-carbonitrile is its potential as a building block for more complex pharmacophores. The combination of the triazole ring with the nitrile functionality provides multiple sites for chemical modification, enabling researchers to explore a wide range of structural variations. This flexibility has led to several innovative approaches in drug discovery, where derivatives of this compound have been investigated for their pharmacological effects.

Recent advancements in computational chemistry have further enhanced the utility of 1-Methyl-1H-1,2,3-triazole-5-carbonitrile in drug design. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights have guided the development of novel analogs with improved potency and reduced toxicity. For instance, virtual screening algorithms have been employed to identify potential binding partners for 1-Methyl-1H-1,2,3-triazole-5-carbonitrile, leading to the discovery of promising candidates for further experimental validation.

The synthesis of 1-Methyl-1H-1,2,3-triazole-5-carbonitrile is another area where significant progress has been made. Modern synthetic methodologies have enabled more efficient and scalable production processes for this compound. Catalytic reactions and transition metal-catalyzed transformations have been particularly useful in constructing the triazole ring and introducing the nitrile group with high regioselectivity. These advances have not only improved yields but also reduced environmental impact by minimizing waste generation.

In clinical research, derivatives of triazole compounds, including 1-Methyl-1H-1,2,3-triazole-5-carbonitrile, have shown promise in treating various diseases. For example, studies have indicated that certain triazole derivatives exhibit inhibitory activity against kinases involved in cancer progression. The nitrile group's ability to modulate enzyme activity makes it an attractive feature for developing kinase inhibitors. Furthermore, triazole-based drugs have been explored for their potential in treating infectious diseases caused by resistant pathogens.

The future prospects for 1-Methyl-1H-1,2,3-triazole-5-carbonitrile are bright given its versatility and potential therapeutic applications. Ongoing research aims to uncover new biological activities and optimize synthetic routes for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications.

As our understanding of molecular interactions continues to evolve, compounds like 1-Methyl-1H-1,2,3-triazole-5-carbonitrile will play an increasingly important role in addressing unmet medical needs. The combination of structural diversity and functional flexibility makes this molecule a valuable asset in medicinal chemistry pipelines worldwide.